N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide

• IUPAC Name: N-[3-chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide
• InChI: InChI=1S/C15H11ClFN5O/c1-8-19-14(22-21-8)11-3-2-10(7-12(11)16)20-15(23)9-4-5-18-13(17)6-9/h2-7H,1H3,(H,20,23)(H,19,21,22)
• InChI Key: YLJSADKOKVTAJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)C2=C(C=C(C=C2)NC(=O)C3=CC(=NC=C3)F)Cl
• Molecular Formula: C15H11ClFN5O
• Molecular Weight: 331.73 g/mol

Description

“N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide” is a chemical compound that contains a 1,2,4-triazole ring. Triazole compounds are known for their versatile biological activities and are present in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been reported in the literature. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of “N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide” can be determined using techniques such as X-ray diffraction. The compound is monoclinic with a = 25.792 (7) Å, b = 10.020 (3) Å, c = 15.054 (4) Å, and β = 93.337 (5)°.

Chemical Reactions Analysis

The chemical reactions involving “N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide” can be studied using various techniques. For instance, the reaction of 1-amino-3-nitro-1H-1,2,4-triazole with 2,2,2-trifluoro-N-(4-nitrosofurazan-3-yl)acetamide in the presence of dibromisocyanuric acid followed by removing the trifluoroacetyl protecting group can afford aminofurazan.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide” can be determined using various techniques. For instance, the compounds synthesized are thermally stable with decomposition onset temperatures ranging from 147–228 °C.

Mechanism of Action

The mechanism of action of “N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide” can be studied using molecular docking studies. These studies can help understand the binding modes of these derivatives in the binding pocket of potential targets.

Safety and Hazards

The safety and hazards of “N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide” can be evaluated using various assays. For instance, the cytotoxic activities of the synthesized compounds were evaluated against three human cancer cell lines including MCF-7, Hela, and A549 using MTT assay.

Future Directions

The future directions in the research of “N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide” could involve the synthesis and study of their antimicrobial, antioxidant, and antiviral potential of substituted 1,2,4-triazole analogues. This could lead to the discovery of new drug candidates.